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Introduction

Simonellite (C1oH24) is a rare organic mineral, classified as a polycyclic aromatic hydrocarbon.
[1][2] Its discovery and unique properties make it a subject of interest for researchers in various
fields, including organic geochemistry and crystallography. This technical guide provides an in-
depth overview of the discovery, history, and key characteristics of Simonellite, with a focus on
its physicochemical properties and the methodologies used for its characterization.

Discovery and History

Simonellite was discovered by the Italian geologist and paleontologist, Professor Vittorio
Simonelli (1860-1929) of the University of Bologna, in whose honor the mineral was named.[1]
[2][3] The type locality for Simonellite is a coal mine in Fognano, near Montepulciano,
Tuscany, Italy.[2][3][4][5] The mineral was first described in 1919.[3] It is considered a valid
species by the International Mineralogical Association (IMA) with a "pre-IMA" or
"grandfathered" status, indicating its discovery before the establishment of the IMA.[3]

Physicochemical and Crystallographic Properties

Simonellite is a colorless to white, translucent mineral that occurs as crystalline incrustations.
[3][4][5] It is found in lignite deposits and is believed to be derived from diterpenes present in
coniferous resins.[1][2][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3050639?utm_src=pdf-interest
https://www.benchchem.com/product/b3050639?utm_src=pdf-body
https://en.wikipedia.org/wiki/Simonellite
https://rockidentifier.com/wiki/Simonellite.html
https://www.benchchem.com/product/b3050639?utm_src=pdf-body
https://www.benchchem.com/product/b3050639?utm_src=pdf-body
https://en.wikipedia.org/wiki/Simonellite
https://rockidentifier.com/wiki/Simonellite.html
https://webmineral.com/data/Simonellite.shtml
https://www.benchchem.com/product/b3050639?utm_src=pdf-body
https://rockidentifier.com/wiki/Simonellite.html
https://webmineral.com/data/Simonellite.shtml
https://www.handbookofmineralogy.org/pdfs/simonellite.pdf
https://www.mindat.org/min-3666.html
https://webmineral.com/data/Simonellite.shtml
https://webmineral.com/data/Simonellite.shtml
https://www.benchchem.com/product/b3050639?utm_src=pdf-body
https://webmineral.com/data/Simonellite.shtml
https://www.handbookofmineralogy.org/pdfs/simonellite.pdf
https://www.mindat.org/min-3666.html
https://en.wikipedia.org/wiki/Simonellite
https://rockidentifier.com/wiki/Simonellite.html
https://www.handbookofmineralogy.org/pdfs/simonellite.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Quantitative Data Summary

The following tables summarize the key quantitative data for Simonellite.

Table 1: Chemical and Physical Properties

Property

Value

Chemical Formula

CioH2a[1][2][3][5]

IUPAC Name

1,1-dimethyl-7-isopropyl-1,2,3,4-
tetrahydrophenanthrene[1]

Molecular Weight

252.40 g/mol [3]

Elemental Composition

C: 90.42%, H: 9.58%]3]

Measured Density

1.08 g/cm3[5]

Calculated Density

1.10 g/cm3[5]

Melting Point

59-60 °C[4]

Boiling Point

314-316 °C[4]

Table 2: Crystallographic Data

Property

Value

Crystal System

Orthorhombic[1][5]

Point Group

2/m 2/m 2/m[4]

Space Group

Pnna[4][5]

Unit Cell Dimensions

a=9.231(3) A, b=9.134(3) A, ¢ = 36.01(1) A[4]
[5]

a:b:c ratio

1.011: 1: 3.942[5]

Volume of Unit Cell (V)

3036.22 A3[5]

Z (formula units per unit cell)

8[3][4]
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Experimental Protocols

The primary technique for elucidating the crystal structure of Simonellite is single-crystal X-ray

diffraction. While a specific detailed protocol for the original determination is not available, a

general methodology can be outlined based on standard crystallographic practices.

Single-Crystal X-ray Diffraction Methodology

Crystal Selection and Mounting: A suitable single crystal of Simonellite is carefully selected
under a microscope. The crystal should be of high quality, with well-defined faces and free of
visible defects. The selected crystal is then mounted on a goniometer head.

Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A
monochromatic X-ray beam is directed at the crystal. As the crystal is rotated, the X-rays are
diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique
diffraction pattern of spots. The intensities and positions of these diffracted spots are
recorded by a detector.

Data Processing: The raw diffraction data is processed to correct for various factors such as
background noise, absorption, and Lorentz-polarization effects. The unit cell parameters and
space group are determined from the geometry of the diffraction pattern.

Structure Solution: The processed data is used to solve the crystal structure. For organic
molecules like Simonellite, direct methods are often employed to determine the initial
phases of the structure factors.

Structure Refinement: The initial structural model is refined using least-squares methods.

This iterative process adjusts the atomic positions, and thermal parameters to achieve the
best possible fit between the observed and calculated diffraction data. The final result is a
detailed three-dimensional model of the Simonellite molecule within the crystal lattice.

Biogeochemical Origin and Significance

Simonellite is considered a biomarker for higher plants, specifically conifers.[1][2] Its molecular

structure is derived from diterpenoid precursors found in plant resins. This biogeochemical link

makes Simonellite a useful tool in paleobotanical studies of sedimentary rocks.
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Biosynthetic Pathway Overview

The formation of Simonellite is a result of the diagenetic alteration of diterpenoids from
coniferous resins. The following diagram illustrates the conceptual pathway from a generic
diterpene precursor to Simonellite.

Geological Processes
Biological Precursors in Conifer Resin Resulting Organic Mineral

Diterpenes > Simonellite
(e.g., Abietic Acid derivatives) (C19H24)

Diagenesis
(Burial, Heat, Pressure)

Click to download full resolution via product page

Caption: Conceptual pathway of Simonellite formation from diterpene precursors.

Conclusion

Simonellite stands as a fascinating example of a naturally occurring, crystalline organic
molecule with a well-defined geological origin. The detailed characterization of its physical,
chemical, and crystallographic properties through techniques like X-ray diffraction has provided
valuable insights into its structure and formation. As a biomarker, it continues to be a relevant
subject for research in the fields of organic geochemistry and paleobotany.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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